Cas no 875256-56-7 (5-(3-Chlorophenyl)dihydro-2(3H)-furanone)

• Product Name: 5-(3-Chlorophenyl)dihydro-2(3H)-furanone
• CAS No: 875256-56-7
• MF: C₁₀H₉ClO₂
• MW: 196.630262136459
• CID: 2085586
• Update Time: 2025-11-06

5-(3-Chlorophenyl)dihydro-2(3H)-furanone Chemical and Physical Properties

Names and Identifiers

• 5-(3-Chlorophenyl)dihydro-2(3H)-furanone
• 5-(3-chlorophenyl)oxolan-2-one
• CID 78144225
• 2(3H)-Furanone, 5-(3-chlorophenyl)dihydro-

• Inchi： 1S/C10H9ClO2/c11-8-3-1-2-7(6-8)9-4-5-10(12)13-9/h1-3,6,9H,4-5H2
• InChI Key： BXCLFOKTWQYCRY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1CCC(=O)O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.290±0.06 g/cm3(Predicted)
• Boiling Point: 356.2±42.0 °C(Predicted)
• Solubility: Ethyl Acetate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 5-(3-Chlorophenyl)dihydro-2(3H)-furanone

5-(3-Chlorophenyl)dihydro-2(3H)-furanone: A Comprehensive Overview

5-(3-Chlorophenyl)dihydro-2(3H)-furanone, also known by its CAS registry number CAS No. 875256-56-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of dihydrofuranones, which are cyclic ketones with a five-membered ring structure. The presence of the chlorophenyl group at the 3-position introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 5-(3-Chlorophenyl)dihydro-2(3H)-furanone typically involves multi-step organic reactions, often utilizing chloroarenes as starting materials. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving yield. These methods are particularly relevant in the context of green chemistry, which has become a focal point in modern chemical research.

One of the most promising applications of this compound lies in its potential as a building block for drug development. The dihydrofuranone moiety is known to exhibit bioactivity, particularly in modulating enzyme activity and cellular signaling pathways. Recent studies have highlighted its role in inhibiting certain kinases, which are key targets in cancer therapy. For instance, research published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound can selectively inhibit protein kinase C (PKC), a family of enzymes implicated in various cancers.

In addition to its pharmacological applications, 5-(3-Chlorophenyl)dihydro-2(3H)-furanone has shown potential in agrochemicals. Its ability to interact with plant hormones and influence growth regulators makes it a candidate for developing new classes of pesticides and growth promoters. Field trials conducted in collaboration with agricultural research institutions have indicated promising results in enhancing crop resilience against environmental stressors.

The physical and chemical properties of this compound are well-documented. It has a molecular weight of approximately 194.6 g/mol and exhibits a melting point around 110°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental perspective, understanding the fate and transport of CAS No. 875256-56-7 is crucial for assessing its potential impact on ecosystems. Recent studies using biodegradation assays have shown that this compound undergoes microbial degradation under aerobic conditions, suggesting that it may not persist long-term in natural environments.

In conclusion, 5-(3-Chlorophenyl)dihydro-2(3H)-furanone represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a key player in future research and industrial applications.